1-(5-Chloro-2-methoxy-4-methylphenyl)-1-propanone
Cat. No. B8358719
M. Wt: 212.67 g/mol
InChI Key: NTCQZLKQLALLSK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05656648
Procedure details
A suspension of 2.55 g of AlCl3 in 30 ml of DCM is cooled to 0° C. under a nitrogen atmosphere, and a solution of 1.77 g of propionyl chloride in 15 ml of DCM is added dropwise. A solution of 3 g of 2-chloro-5-methoxytoluene in 15 ml of DCM is then added dropwise, and the reaction mixture is left stirring for 2 hours. It is poured into a mixture of concentrated HCl and ice, the organic phase is extracted with DCM and dried over magnesium sulphate and the solvent is evaporated off under vacuum. The residue is chromatographed on silica, eluting with a DCM/heptane (70:30; v/v) mixture. 2.2 g of the expected product, m.p.=79° C., are obtained.
Identifiers
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REACTION_CXSMILES
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[Al+3].[Cl-].[Cl-].[Cl-].[C:5](Cl)(=[O:8])[CH2:6][CH3:7].[Cl:10][C:11]1[CH:16]=[CH:15][C:14]([O:17][CH3:18])=[CH:13][C:12]=1[CH3:19].Cl>C(Cl)Cl>[Cl:10][C:11]1[C:12]([CH3:19])=[CH:13][C:14]([O:17][CH3:18])=[C:15]([C:5](=[O:8])[CH2:6][CH3:7])[CH:16]=1 |f:0.1.2.3|
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Inputs
Step One
Step Two
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Name
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|
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Quantity
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1.77 g
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Type
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reactant
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Smiles
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C(CC)(=O)Cl
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Name
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|
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Quantity
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15 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Step Three
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Name
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Quantity
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3 g
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Type
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reactant
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Smiles
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ClC1=C(C=C(C=C1)OC)C
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|
Name
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|
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Quantity
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15 mL
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|
Type
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solvent
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Smiles
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C(Cl)Cl
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Step Four
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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stirring for 2 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WAIT
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Type
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WAIT
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Details
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the reaction mixture is left
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EXTRACTION
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Type
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EXTRACTION
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Details
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the organic phase is extracted with DCM
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over magnesium sulphate
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CUSTOM
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Type
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CUSTOM
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|
Details
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the solvent is evaporated off under vacuum
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CUSTOM
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Type
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CUSTOM
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|
Details
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The residue is chromatographed on silica
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WASH
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Type
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WASH
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Details
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eluting with a DCM/heptane (70:30; v/v) mixture
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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|
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Type
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product
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Smiles
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ClC=1C(=CC(=C(C1)C(CC)=O)OC)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.2 g | |
| YIELD: CALCULATEDPERCENTYIELD | 54.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
